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Compound of Interest |

Benzyl 4-
Compound Name: (chlorosulfonyl)piperidine-1-

carboxylate

Cat. No.: B112421

Technical Guide: Benzyl 4-
(chlorosulfonyl)piperidine-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Benzyl 4-
(chlorosulfonyl)piperidine-1-carboxylate, a key synthetic intermediate in pharmaceutical
research and development. This document details its chemical and physical properties, safety
information, and a validated synthesis protocol. Furthermore, it elucidates its role as a versatile
building block in the synthesis of more complex, biologically active molecules.

Chemical and Physical Properties

Benzyl 4-(chlorosulfonyl)piperidine-1-carboxylate is a solid compound with a molecular
weight of 317.79 g/mol .[1] Its key properties are summarized in the table below.
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Property Value Source
Molecular Formula C13H16CINO4S [1]
Molecular Weight 317.79 g/mol [1]

CAS Number 287953-54-2 [1]
Appearance Solid Fluorochem
Purity Typically >95% Fluorochem

INChi=1S/C13H16CINO4S/c14
-20(17,18)12-6-8-15(9-7-

InChl [1]
12)13(16)19-10-11-4-2-1-3-5-
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InChlKey [1]
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C2

Material Safety Data

The safe handling of Benzyl 4-(chlorosulfonyl)piperidine-1-carboxylate is paramount. Below
is a summary of its hazard identification and safety precautions.

Hazard Identification

This compound is classified as hazardous. The GHS classification indicates that it can cause
severe skin burns and eye damage, and may cause respiratory irritation.[1]

Hazard Class GHS Code Description
) ] o Causes severe skin burns and
Skin Corrosion/Irritation H314
eye damage[1]
Specific Target Organ Toxicity H335 May cause respiratory
(Single Exposure) irritation[1]
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Pictograms:
e Corrosive
o [rritant

Signal Word: Danger[1]

Handling and Storage

Handling:
» Avoid contact with skin, eyes, and clothing.
e Use in a well-ventilated area.

o Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat.

Storage:

» Store in a tightly closed container.

o Keep in a cool, dry place away from incompatible materials such as strong oxidizing agents.
Experimental Protocols

Synthesis of Benzyl 4-(chlorosulfonyl)piperidine-1-

carboxylate

A general procedure for the synthesis of Benzyl 4-(chlorosulfonyl)piperidine-1-carboxylate
involves the oxidative chlorination of a thioacetate precursor.

Materials:
e Benzyl 4-(acetylthio)piperidine-1-carboxylate

e Dichloromethane (CH2CI2)
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o Water (H20)

e Chlorine gas (CI2)

e Anhydrous magnesium sulfate (MgSO4)
Procedure:

» Dissolve Benzyl 4-(acetylthio)piperidine-1-carboxylate in a biphasic solvent system of
dichloromethane and water.

e Cool the reaction mixture to 0°C in an ice bath.

» Bubble chlorine gas through the stirred reaction mixture for approximately 4 hours,
maintaining the temperature at 0°C.

o After the reaction is complete, separate the organic layer.
o Extract the aqueous layer with dichloromethane to recover any remaining product.
o Combine the organic layers and dry over anhydrous magnesium sulfate.

« Filter the drying agent and concentrate the filtrate under reduced pressure to yield the final
product, Benzyl 4-(chlorosulfonyl)piperidine-1-carboxylate.

Role in Drug Discovery and Development

While Benzyl 4-(chlorosulfonyl)piperidine-1-carboxylate itself is not known to possess
significant biological activity, it serves as a crucial intermediate in the synthesis of various
pharmaceutical compounds. Its bifunctional nature, containing a protected piperidine nitrogen
and a reactive sulfonyl chloride, makes it a valuable building block for creating diverse
molecular scaffolds.

Application as a Synthetic Intermediate

A notable application of this compound is in the synthesis of 3-substituted 2-amino-indole
derivatives. These derivatives have been investigated as potential activators of the G-protein
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coupled receptor 43 (GPR43), a target for the treatment of metabolic disorders such as

diabetes and obesity.

The synthesis workflow involves the reaction of Benzyl 4-(chlorosulfonyl)piperidine-1-
carboxylate with an appropriate amine to form a sulfonamide, followed by further chemical
transformations to yield the final active pharmaceutical ingredient (API).

Visualizations
Synthesis Workflow
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Caption: A flowchart illustrating the key steps in the synthesis of Benzyl 4-
(chlorosulfonyl)piperidine-1-carboxylate.
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Caption: Logical diagram showing the use of Benzyl 4-(chlorosulfonyl)piperidine-1-
carboxylate as an intermediate in the synthesis of a biologically active compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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